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Compound of Interest

Compound Name: (2,3-13C2)Oxirane

Cat. No.: B1601739

For Immediate Implementation: This document provides crucial safety protocols and logistical
plans for the handling and disposal of (2,3-13C2)Oxirane, also known as isotopically labeled
ethylene oxide. Adherence to these guidelines is essential for ensuring the safety of all
laboratory personnel.

(2,3-13C2)Oxirane, as an isotopic variant of ethylene oxide, presents the same significant
health and safety hazards as its parent compound. It is classified as an extremely flammable
gas, toxic if inhaled, a skin and eye corrosive, and a suspect carcinogen and reproductive
hazard.[1] Therefore, stringent safety measures are paramount.

Personal Protective Equipment (PPE): Your First Line of
Defense

The selection of appropriate Personal Protective Equipment (PPE) is critical when working with
(2,3-13C2)Oxirane. The following table summarizes the required PPE for various tasks.
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Body Part

Required PPE

Specifications and
Conditions of Use

Eyes/Face

Chemical safety goggles and a

face shield

Goggles must be tight-fitting. A
face shield is necessary when
there is a splash hazard.
Contact lenses should not be
worn.[2][3]

Skin/Body

Chemical protective clothing

Alab coat is the minimum
requirement.[2] For operations
with a higher risk of exposure,
a full-body encapsulating suit
made of neoprene is
recommended.[1][4][5] This
includes neoprene

overshoes/boots.[4][5]

Hands

Chemical resistant gloves

NIOSH recommends butyl
rubber, Teflon, or Silvershield

gloves.[2]

Respiratory

Air-purifying respirator or Self-
Contained Breathing
Apparatus (SCBA)

All work should be conducted
in a certified chemical fume
hood or glove box to minimize
inhalation exposure.[2] The
specific type of respiratory
protection depends on the

airborne concentration.

Respiratory Protection Guidelines

The required respiratory protection varies with the concentration of airborne oxirane, as

established by NIOSH.
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Concentration Level

Required Respiratory Protection
(Assigned Protection Factor, APF)

Up to 5 ppm

APF 50: Any air-purifying, full-facepiece
respirator (gas mask) with a chin-style, front- or
back-mounted canister for ethylene oxide, or
any self-contained breathing apparatus (SCBA)
with a full facepiece, or any supplied-air

respirator with a full facepiece.[1][6]

Emergency or Unknown

APF 10,000: Any self-contained breathing
apparatus (SCBA) with a full facepiece operated
in a pressure-demand or other positive-pressure
mode.[6]

Escape

APF 50: Any air-purifying, full-facepiece
respirator (gas mask) with a chin-style, front- or

back-mounted canister for ethylene oxide.[6]

Occupational Exposure Limits

Researchers must be aware of the established occupational exposure limits for ethylene oxide

to ensure a safe working environment.

Organization

Exposure Limit

1 ppm (8-hour time-weighted average), 5 ppm

OSHA (PEL
( ) (15-minute excursion limit)[7]
NIOSH (REL) <0.1 ppm (10-hour time-weighted average), 5
ppm (10-minute ceiling)[7]
ACGIH (TLV) 1 ppm (8-hour time-weighted average)[7]

Operational Protocol: From Receipt to Disposal

A systematic approach to handling (2,3-13C2)Oxirane is crucial for minimizing risks. The

following workflow outlines the necessary steps.
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Receiving and Storage Emergency Procedures
Receive Shipment Spill (<1L) @ @
Emergency Procedures Emergency Procedures Emergency Procedures

Inspect Container for Damage Evacuate Area Evacuate Immediately ‘ ‘ Move to Fresh Air (Inhalation)

Store in a Designated, Well-Ventilated, Cool Area (2-8°C) ‘

Use Spill Kit with Non-Combustible Absorbent ‘ Activate Fire Alarm ‘ ‘ Flush with Water for 15 mins (Skin/Eye)

Plepare for Use

Handling and Use

——{ Don Appropriate PPE ‘Wash Area with Water Use Appropriate Extinguisher (if trained) ‘ Remove Contaminated Clothing

Double-bag and Label Waste

Contact EHS for Disposal

Protect from Physical Damage and Ignition Sources

Cool Containers with Water Spray Seck Immediate Medical Attention

‘ ‘Work in a Certified Chemical Fume Hood

Use Explosion-Proof and Grounded Equipment

i

‘ Keep Away from Incompatible Materials

]

‘ Close Container Tightly When Not in Use

Generate Waste

Waste Disposal

Collect Waste in a Labeled, Sealed Container

.

Label as 'HAZARDOUS WASTE: Ethylene Oxide, Toxic, Reactive, Flammable'

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of (2,3-13C2)Oxirane.
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Detailed Experimental Protocols

Spill Clean-up Procedure (for spills <1L):

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and
ensure the area is well-ventilated, preferably within a chemical fume hood.

e Don PPE: At a minimum, wear safety goggles, a face shield, a lab coat, and appropriate
chemical-resistant gloves (butyl rubber, Teflon, or Silvershield). For larger spills within this
volume, consider respiratory protection.

o Contain and Absorb: Use a spill kit with non-combustible absorbent material to contain and
absorb the spill.

o Decontaminate: Once the liquid is absorbed, wash the spill area down with water.[8]

o Collect and Dispose: Carefully collect the absorbent material and any contaminated items
into a double-bagged, tightly sealed container.[2]

o Label and Store: Label the container as "HAZARDOUS WASTE: Ethylene Oxide, Toxic,
Reactive, Flammable" and store it in a safe, designated area.[2]

e Schedule Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for hazardous waste disposal.[2]

Waste Disposal Plan:

e Segregation: All waste contaminated with (2,3-13C2)Oxirane, including empty containers,
contaminated PPE, and spill clean-up materials, must be segregated as hazardous waste.

» Containerization: Collect all hazardous waste in a designated, leak-proof, and sealable
container.

o Labeling: Clearly label the waste container with "HAZARDOUS WASTE" and list the
contents, including "(2,3-13C2)Oxirane," along with the associated hazards (Toxic, Reactive,
Flammable).[2]
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o Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area, away from incompatible materials and ignition sources.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department, which will coordinate with a licensed hazardous waste disposal company.[9]
Unused ampoules or cartridges are considered RCRA hazardous waste with the code U115.

[3]

By implementing these comprehensive safety measures, researchers can mitigate the risks
associated with handling (2,3-13C2)Oxirane and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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